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The Importance of Lot-Specific Data

For a critical reagent like NADPH tetrasodium salt, lot-specific testing is a standard practice among

manufacturers. The Certificate of Analysis (CoA) is the key document that provides this data for each

product batch [1] [2].

Purity: This is a primary metric found on a CoA, typically assessed by HPLC or enzymatic methods.
Purity levels for NADPH tetrasodium salt are generally ≥90% to ≥95% [1] [3] [4].

Concentration: The functional concentration of NADPH in solution can be verified by researchers
using its unique light absorption properties, as detailed below [5].

Spectrophotometric Measurement of NADPH

While not a complex "activity" test, measuring the concentration of NADPH in solution via

spectrophotometry is a fundamental and required quality check. The reduced form of NADPH has a

characteristic absorption peak that distinguishes it from its oxidized form (NADP+).

The experimental workflow for this verification is straightforward:
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1. Prepare NADPH Solution

2. Measure Absorbance

3. Calculate Concentration

Key Parameter:
Pathlength (l) = 1 cm

Key Parameter:
Extinction Coefficient (ε)

at 340 nm = 6.22 mM⁻¹cm⁻¹

Apply Beer-Lambert Law:
C = A / (ε × l)

Click to download full resolution via product page

Protocol Summary [6] [5]:

Prepare a Dilute Solution: Dissolve the NADPH tetrasodium salt in a suitable buffer (e.g., 10 mM
NaOH or aqueous buffer) to achieve an approximate concentration. The solution should be clear.

Measure Absorbance: Using a spectrophotometer, measure the absorbance (A) of the solution at a
wavelength of 340 nm (λmax). A 1 cm pathlength cuvette is standard.

Calculate Concentration: Apply the Beer-Lambert Law using the extinction coefficient for NADPH at
340 nm, which is 6.22 mM⁻¹·cm⁻¹. The formula is: C (mM) = A340 / (6.22 × l), where l is the

pathlength in cm.

This method allows you to confirm the concentration of the functionally active, reduced NADPH in your

stock solution.

Supplier Comparison and Handling

Different suppliers may have varying purity grades and specifications. The table below summarizes

information from several major vendors to aid in product comparison.
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Supplier / Brand Reported Purity Key Specifications & Applications Solubility

Santa Cruz
Biotechnology [1]

≥95% (HPLC) General research use; cited in
enzyme kinetics, oxidative stress

studies.

Information not
specified in

snippet.

Thermo Scientific
[3]

96% (Extra Pure) Chemical formula:

C21H26N7Na4O17P3; Molecular
Weight: 833.35 g/mol.

Soluble in water.

Calbiochem
(Merck) [4]

≥90% (HPLC);
≥93% (enzymatic)

Used in cytochrome P450
epoxidation, metabolic stability

assays.

50 mg/mL in
water.

R&D Systems /
Tocris [2]

≥93% A cofactor for many anabolic

enzymes; noted by a user as "more
stable".

50 mM in water.

Selleckchem [7] 99.93% Research use; role in biosynthesis
and neutralizing ROS.

100 mg/mL in
water.

Crucial Handling Information:

Storage: Store dry powder at -20°C, protected from light and moisture (hygroscopic) [4] [2] [5].

Stability: Reconstituted solutions are typically stable for up to 2 months at -20°C [4].

A Practical Testing Strategy

Based on the available information, I suggest a practical approach to ensure you are using high-quality

NADPH:

Source from Reputable Suppliers: Purchase from established manufacturers like those listed

above who provide a Certificate of Analysis.
Request the CoA: Always obtain the Certificate of Analysis for your specific lot. This is the primary

source for lot-specific purity data [1].
Verify Upon Receipt: Use the spectrophotometric method described to confirm the concentration

and functional integrity of the NADPH upon arrival.
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Validate in Your Assay: The ultimate test of "activity" is performance in your specific experimental

system. Run a pilot assay with a new lot alongside a previous lot or a positive control to check for
consistent performance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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